molecular formula C12H10F2N2 B8638864 1,1-Bis(4-fluorophenyl)hydrazine

1,1-Bis(4-fluorophenyl)hydrazine

Cat. No.: B8638864
M. Wt: 220.22 g/mol
InChI Key: QCFAXRVKNPGRKD-UHFFFAOYSA-N
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Description

1,1-Bis(4-fluorophenyl)hydrazine is a fluorinated hydrazine derivative characterized by two 4-fluorophenyl groups attached to a central hydrazine core. Hydrazines with aryl substituents are pivotal in organic synthesis, serving as intermediates for pharmaceuticals, agrochemicals, and coordination chemistry [1]. The fluorine atoms enhance lipophilicity and metabolic stability, making such compounds attractive for drug development [15].

Properties

Molecular Formula

C12H10F2N2

Molecular Weight

220.22 g/mol

IUPAC Name

1,1-bis(4-fluorophenyl)hydrazine

InChI

InChI=1S/C12H10F2N2/c13-9-1-5-11(6-2-9)16(15)12-7-3-10(14)4-8-12/h1-8H,15H2

InChI Key

QCFAXRVKNPGRKD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N(C2=CC=C(C=C2)F)N)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

1-(Dimethyl(phenyl)silyl)-1,2-bis(4-fluorophenyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)hydrazine (Compound 11)
  • Structure : Incorporates a silyl (SiMe2Ph) and a boronate ester (Bpin) group alongside bis(4-fluorophenyl) substituents.
  • Synthesis : Reacting 1,2-bis(4-fluorophenyl)diazene with PhMe2SiBpin in C6D6 yields 84–98% product, depending on reaction time [1].
  • Properties : High yields and stability attributed to steric protection from bulky substituents. The boron group enables further functionalization via Suzuki-Miyaura coupling.
(1E,2E)-1,2-Bis(1-(4-fluorophenyl)ethylidene)hydrazine
  • Structure : A ketazine derivative with ethylidene groups linking the hydrazine core to 4-fluorophenyl rings.
  • Synthesis : Ruthenium-catalyzed dehydrogenative coupling of secondary alcohols with hydrazine [14].
(1E)-Bis[1-(4-chlorophenyl)ethylidene]hydrazine
  • Structure : Chlorine replaces fluorine, altering electronic and steric profiles.
bis[bis(4-methylphenyl)methylidene]hydrazine
  • Structure : Methyl groups replace fluorine, increasing hydrophobicity (LogP ~4.16).
  • Applications : Used in polymer stabilization and as a ligand in metal-organic frameworks [20].

Key Observations :

  • Fluorinated hydrazines require precise control of reaction conditions to avoid defluorination.
  • Bulky substituents (e.g., silyl, boronate) improve stability but may reduce reactivity [1].

Tables and Figures :

  • Table 1 : Structural comparison of key hydrazine derivatives.
  • Figure 1 : Synthetic routes for silyl-boronate hydrazines and ketazines.

References :
[1] Synthesis of Functionalized Hydrazines
[14] Ruthenium-Catalyzed Ketazine Synthesis
[15], [21] Piperazine Derivatives in Pharma
[23] Cytotoxic Hydrazine Derivatives

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